Cas no 1822764-63-5 ((3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane
• CAS No: 1822764-63-5
• MF: C₈H₆BrF₃S
• MW: 271.097450733185
• CID: 5075423
• Update Time: 2025-08-04

(3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane
• (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane

• Inchi： 1S/C8H6BrF3S/c1-13-5-2-3-6(7(9)4-5)8(10,11)12/h2-4H,1H3
• InChI Key： MAXBJRJDUPEEKC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 4
• Topological Polar Surface Area: 25.3

Additional information on (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane

Comprehensive Overview of (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 1822764-63-5)

(3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane (CAS No. 1822764-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both bromine and trifluoromethyl groups in its aromatic ring makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its sulfane moiety can serve as a key functional group for further modifications.

In recent years, the demand for fluorinated compounds like (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved efficacy. The compound’s CAS No. 1822764-63-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and applications are often discussed in forums focusing on organofluorine chemistry and cross-coupling reactions, which are hot topics in synthetic chemistry.

From an industrial perspective, (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane is valued for its role in producing high-performance materials and specialty chemicals. Its incorporation into polymers and coatings has been explored to enhance properties such as thermal stability and chemical resistance. This aligns with the increasing focus on sustainable materials and green chemistry, as industries seek alternatives to traditional, less environmentally friendly compounds. The compound’s bromo and trifluoromethyl groups contribute to its versatility, enabling diverse downstream applications.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane, ensuring its purity and consistency for research purposes. The compound’s stability under various conditions makes it a reliable candidate for high-throughput screening in drug development. Additionally, its sulfane functionality opens doors to innovative bioconjugation strategies, a topic of high interest in proteomics and chemical biology.

As the scientific community continues to explore fluorine-containing compounds, (3-Bromo-4-(trifluoromethyl)phenyl)(methyl)sulfane stands out as a promising building block. Its potential extends beyond pharmaceuticals to areas like catalysis and material science, where its unique properties can drive innovation. With ongoing advancements in synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.